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Compound of Interest

Compound Name: 2-Pentanethiol

Cat. No.: B1584482 Get Quote

Essential Safety and Handling Guide for 2-
Pentanethiol
This guide provides critical safety, handling, and disposal protocols for 2-Pentanethiol, tailored

for research and drug development professionals. Adherence to these procedures is essential

for ensuring laboratory safety and minimizing risk.

Hazard Summary
2-Pentanethiol is a hazardous chemical that requires careful handling due to its flammability,

toxicity, and irritant properties.[1][2] It is a colorless liquid with a strong, unpleasant odor, often

described as a stench.[1][2]
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Hazard Class GHS Pictogram Hazard Statement

Flammability 🔥
H225: Highly flammable liquid

and vapor.[1][3]

Acute Toxicity (Oral) 💀 H301: Toxic if swallowed.[4]

Acute Toxicity (Dermal) ❗
H312: Harmful in contact with

skin.[4]

Acute Toxicity (Inhalation) 💀 H330: Fatal if inhaled.[4]

Skin Corrosion/Irritation ❗
H315: Causes skin irritation.[1]

[3][5]

Eye Damage/Irritation ❗
H319: Causes serious eye

irritation.[1][3]

STOT Single Exposure ❗
H335: May cause respiratory

irritation.[5]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling. The following PPE is

mandatory.
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Body Part Required PPE
Specifications and Best
Practices

Eye / Face

Chemical Splash Goggles or

Safety Glasses with side

shields. A Face Shield is also

required when there is a risk of

a large splash.[6]

Must meet ANSI Z.87.1

standards.[6] Ensure a snug fit

to protect against splashes.

Hands
Compatible Chemical-

Resistant Gloves.

Disposable nitrile gloves

provide short-term protection

and should be changed

immediately upon contact.[6]

For extended operations,

consult the manufacturer's

chemical resistance guide to

select an appropriate material

(e.g., Neoprene).[6] Always

inspect gloves for tears or

holes before use.

Body

Flame-Retardant, Anti-Static

Lab Coat or Coveralls.

Chemical-resistant apron for

large quantities.

Clothing must be long-sleeved

and fully buttoned.[5][6]

Natural fibers like cotton are

recommended over synthetic

materials such as polyester.[6]

Feet
Closed-toe, closed-heel

chemical-resistant shoes.

Footwear must cover the entire

foot to protect against spills.[6]

[7]
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Respiratory
NIOSH/MSHA-approved

respirator.

Required when working

outside of a certified chemical

fume hood, if ventilation is

inadequate, or when exposure

limits may be exceeded.[8][9]

For spills or emergencies, a

self-contained breathing

apparatus (SCBA) is

necessary.[4][10]

Operational and Disposal Plans
Step 1: Preparation and Engineering Controls

Ventilation: All handling of 2-Pentanethiol must occur within a certified chemical fume hood

to minimize inhalation exposure.[3][4] Ensure the ventilation system is explosion-proof.[4][11]

Ignition Source Control: Before beginning work, remove all potential ignition sources from the

area, including open flames, hot plates, and spark-producing equipment.[4][5][8] Use only

non-sparking tools and explosion-proof electrical equipment.[4][8]

Grounding: Ground and bond all containers and transfer equipment to prevent the buildup of

static electricity, which can ignite flammable vapors.[4][8][11]

Emergency Equipment: Confirm that a safety shower, eyewash station, and appropriate fire

extinguisher (dry chemical, foam, or carbon dioxide) are accessible and functional.[4][11]

Step 2: Chemical Handling Protocol
Transport: When moving the chemical, keep it in a sealed, properly labeled container,

preferably within a secondary containment vessel.

Transfer: Carefully uncap the container. Use a pipette or other appropriate transfer device.

Perform all transfers slowly to minimize splashing and vapor generation.

Heating: If heating is required, use a closed system with ventilation.[4] Do not heat above

46°C in an open system.[4]
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Hygiene: Do not eat, drink, or smoke in the handling area.[4][8] Wash hands thoroughly with

soap and water after handling is complete.[8]

Storage: Store 2-Pentanethiol in a tightly closed container in a cool, dry, and well-ventilated

area designated for flammable liquids.[4][5][11] Store away from incompatible materials such

as strong acids, bases, and oxidizing agents.[4]

Step 3: Disposal Plan
Waste Collection: Collect all 2-Pentanethiol waste, including contaminated absorbent

materials and disposable PPE, in a dedicated, sealed, and clearly labeled hazardous waste

container.

Disposal: Dispose of the hazardous waste through an approved and licensed waste disposal

facility.[4][8] All disposal must be in accordance with applicable local, state, and federal

regulations.[4][12] Do not dispose of 2-Pentanethiol down the drain.[5]

Emergency Procedures
Immediate and correct response to an exposure or spill is critical.
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Incident
Immediate First Aid and Response
Protocol

Inhalation

Move the affected person to fresh air

immediately.[2][4] If breathing is difficult or has

stopped, provide artificial respiration (if trained)

and seek immediate medical attention.[4][12]

[13]

Skin Contact

Immediately remove all contaminated clothing.

[4] Flush the affected skin with copious amounts

of water for at least 15 minutes.[2][12] Seek

medical attention.[2]

Eye Contact

Flush eyes immediately with plenty of water for

at least 15 minutes, holding eyelids open.[2][12]

Remove contact lenses if present and easy to

do. Seek immediate medical attention.

Ingestion

Rinse the mouth with water.[4] Do NOT induce

vomiting.[4] Seek immediate medical attention.

[2][4][12]

Spill

Evacuate the area and remove all ignition

sources.[5][12] Ventilate the space. Wearing full

PPE (including respiratory protection), cover the

spill with an inert absorbent material like sand or

vermiculite.[4][12] Using non-sparking tools,

collect the material into a sealed container for

hazardous waste disposal.[4][12]

Quantitative Data
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Property Value

Molecular Formula C₅H₁₂S[1]

Molecular Weight 104.22 g/mol [1]

Flash Point 19 °C / 66.2 °F[12]

Boiling Point 120 - 122 °C / 248 - 252 °F[5]

Density 0.835 g/cm³ at 25 °C[5]

NFPA 704 Rating Health: 2, Fire: 2, Reactivity: 0[4]

Experimental Workflow
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Caption: Workflow for the safe handling of 2-Pentanethiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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